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Compound of Interest

Compound Name: N-Methoxy-2-nitrobenzamide

Cat. No.: B15445498 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for N-Methoxy-2-nitrobenzamide
(CAS No. 63133-13-1) was not publicly available at the time of this writing. The following

information is compiled from data on structurally similar compounds, including other

nitrobenzamides and nitrobenzoic acids. This guide should be used for precautionary purposes

only and does not replace a substance-specific risk assessment. Researchers, scientists, and

drug development professionals should exercise caution and handle N-Methoxy-2-
nitrobenzamide with the assumption that it may possess hazards similar to related

compounds until a formal safety assessment is complete.

Hazard Identification and Classification
Based on data from related nitroaromatic compounds, N-Methoxy-2-nitrobenzamide is

anticipated to be classified as hazardous. The primary concerns are irritation to the skin and

eyes, and potential respiratory tract irritation.

Table 1: Hazard Classification of Structurally Similar Compounds
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Hazard Class Hazard Category
Applicable to Similar
Compounds

Skin Corrosion/Irritation Category 2
5-Methoxy-2-nitrobenzoic acid,

4-Methoxy-3-nitrobenzamide

Serious Eye Damage/Eye

Irritation
Category 2

5-Methoxy-2-nitrobenzoic acid,

4-Methoxy-3-nitrobenzamide

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

Category 3
5-Methoxy-2-nitrobenzoic acid,

4-Methoxy-3-nitrobenzamide

GHS Label Elements (Predicted):

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]
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Physical and Chemical Properties
No specific experimental data for the physical and chemical properties of N-Methoxy-2-
nitrobenzamide were found. The following table presents data for a related compound, methyl

2-nitrobenzoate, to provide an estimation.

Table 2: Physical and Chemical Properties of Methyl 2-Nitrobenzoate (CAS No. 606-27-9)[2]

Property Value

Molecular Formula C8H7NO4

Molecular Weight 181.15 g/mol

Appearance Liquid or solid

Melting Point -13 °C

Boiling Point 104-106 °C (at 0.1 torr)

Flash Point >230 °F

Density 1.28 g/cm³

Refractive Index n20/D 1.534 (lit.)

Experimental Protocols (Generalized)
Detailed experimental protocols for N-Methoxy-2-nitrobenzamide are not available. However,

standard toxicological and safety assessments would likely follow OECD guidelines.

General Protocol for In Vitro Skin Irritation Testing (Based on OECD TG 439):

Test System: Reconstituted human epidermis (RhE) model.

Procedure:

1. A small amount of the test chemical is applied topically to the skin tissue model.

2. The chemical is left in contact with the tissue for a specified period (e.g., 60 minutes).
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3. The tissue is then rinsed and incubated for a post-exposure period (e.g., 42 hours).

4. Cell viability is assessed using a quantitative assay (e.g., MTT assay).

Interpretation: A reduction in cell viability below a defined threshold (e.g., 50%) indicates that

the substance is an irritant.

Handling, Storage, and First Aid
The following recommendations are based on best practices for handling potentially hazardous

research chemicals and information available for similar compounds.

Table 3: Handling, Storage, and First Aid Recommendations
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Aspect Recommendation

Handling

Use in a well-ventilated area or under a

chemical fume hood. Avoid contact with skin

and eyes. Do not breathe dust. Wear

appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a

lab coat. Wash hands thoroughly after handling.

[1][3]

Storage
Keep container tightly closed in a dry, cool, and

well-ventilated place.[1][3]

First Aid: Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothes

and shoes. Get medical attention if irritation

develops or persists.[1]

First Aid: Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

First Aid: Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1]

First Aid: Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[1]

Logical Relationships and Workflows
The following diagrams illustrate the general workflow for chemical safety assessment and the

logical relationship of precautionary measures.
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Figure 1: Chemical Safety Assessment Workflow
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Figure 2: Hierarchy of Precautionary Measures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15445498#n-methoxy-2-
nitrobenzamide-material-safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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